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Compound of Interest

Compound Name: Isopropylcyclopentane

Cat. No.: B043312 Get Quote

Essential Safety and Handling Guide for
Isopropylcyclopentane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Isopropylcyclopentane in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Isopropylcyclopentane is a flammable liquid that can be harmful if swallowed or inhaled and

may cause serious eye damage.[1][2][3] Proper selection and use of PPE are the first line of

defense against exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Requirements Rationale

Hand Protection

Wear chemically resistant,

impervious gloves. Nitrile

gloves are a suitable option,

but always consult the

manufacturer's compatibility

chart.[4]

To prevent skin contact, which

can cause irritation.

Eye & Face Protection

Chemical safety goggles are

mandatory.[5] In situations with

a higher risk of splashing, a

face shield should be worn in

addition to goggles.[6]

To protect against splashes

that can cause serious eye

damage.[2]

Skin & Body Protection

A flame-retardant lab coat is

required. Ensure lab coats are

fully buttoned with sleeves

covering the wrists.[4] For

larger quantities or splash

risks, a chemical-resistant

apron over the lab coat is

recommended.

To protect against skin contact

and in case of fire.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

ventilation is inadequate or for

spill cleanup, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

To prevent inhalation of

vapors, which can be harmful.

Safe Handling and Operational Workflow
A systematic approach to handling Isopropylcyclopentane from receipt to disposal is crucial

for safety.
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Isopropylcyclopentane Handling Workflow
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Caption: Workflow for the safe handling of Isopropylcyclopentane.

Step-by-Step Handling Procedures:

Receiving: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][7][8] No

smoking in storage areas.[9]

Store in a designated flammable liquids cabinet.

Ground and bond containers and receiving equipment to prevent static discharge.[2][7][8]

Use:

Always handle Isopropylcyclopentane inside a certified chemical fume hood to minimize

inhalation exposure.

Use non-sparking tools.[2][7][8]

When transferring, ground both the container and the receiving vessel to prevent static

electricity buildup.[9]
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Avoid contact with skin, eyes, and clothing.[10]

Spill Cleanup:

In case of a small spill, contain the spill with a non-combustible absorbent material (e.g.,

sand, earth).[9]

Collect the absorbed material into a sealed container for disposal.[11]

For large spills, evacuate the area and contact your institution's environmental health and

safety department immediately.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures for Isopropylcyclopentane Exposure

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[12] Seek immediate

medical attention.[12]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes.[12] Get medical attention if irritation

develops or persists.

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[11] If

not breathing, give artificial respiration. Seek

immediate medical attention.[12]

Ingestion

Do NOT induce vomiting.[3] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[3]
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Disposal Plan
All waste containing Isopropylcyclopentane must be treated as hazardous waste.

Step-by-Step Disposal Procedures:

Waste Collection:

Collect all waste, including contaminated absorbent materials and disposable PPE, in a

designated, properly labeled, and sealed container.

The container must be compatible with Isopropylcyclopentane and clearly labeled as

"Hazardous Waste" with the full chemical name.

Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Disposal:

Dispose of the waste through your institution's hazardous waste management program.[7]

[8] Do not dispose of it down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Physical and Chemical Properties
Understanding the properties of Isopropylcyclopentane is essential for safe handling.

Table 3: Physicochemical Data of Isopropylcyclopentane
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Property Value Reference

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1]

Appearance Colorless liquid [13]

Boiling Point 126 °C [14]

Flash Point 14.1 °C [14]

Vapor Pressure 14.9 mmHg at 25°C [14]

UN Number UN3295 [7]

Hazard Class 3 (Flammable Liquid) [14]

Packing Group II [14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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